2,3,4,5,6-pentafluorophenyl (2S)-3-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(triphenylmethyl)amino)propanoate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) (2S)-4-amino-2-[9H-fluoren-9-ylmethoxycarbonyl(trityl)amino]-4-oxobutanoate
• InChI: InChI=1S/C44H31F5N2O5/c45-36-37(46)39(48)41(40(49)38(36)47)56-42(53)34(24-35(50)52)51(43(54)55-25-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)44(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H2,50,52)/t34-/m0/s1
• InChI Key: DDYACEPAHVBBBO-UMSFTDKQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N(C(CC(=O)N)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F)C(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N([C@@H](CC(=O)N)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F)C(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57
• Molecular Formula: C44H31F5N2O5
• Molecular Weight: 762.7 g/mol

Description

The compound 2,3,4,5,6-pentafluorophenyl (2S)-3-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(triphenylmethyl)amino)propanoate is a highly specialized amino acid derivative designed for applications in peptide synthesis and medicinal chemistry. Its structure features:

• A pentafluorophenyl group at the para position of the aromatic ring, enhancing electron-withdrawing properties and stability.
• Dual protection strategies: Fmoc (9H-fluoren-9-ylmethoxycarbonyl): A base-labile protecting group for the α-amino group. Trityl (triphenylmethyl): An acid-labile protecting group for the carbamoyl moiety, enabling orthogonal deprotection .
• A carbamoyl group at the β-position, contributing to hydrogen-bonding interactions in target binding.

This combination of features makes the compound valuable in solid-phase peptide synthesis (SPPS) and drug discovery, particularly for fluorinated peptide analogs.

Biological Activity

The compound 2,3,4,5,6-pentafluorophenyl (2S)-3-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(triphenylmethyl)amino)propanoate is a complex organic molecule notable for its diverse biological activities. Its structure integrates multiple functional groups that enhance its potential applications in medicinal chemistry and biological research.

Structural Characteristics

This compound features:

• Pentafluorophenyl Group : Enhances lipophilicity and may influence biological interactions.
• Carbamoyl and Ester Functionalities : These contribute to the compound's reactivity and biological efficacy.
• Fluorenylmethoxycarbonyl Moiety : Commonly used in peptide synthesis as a protective group.

Biological Activity

Research indicates that compounds with similar structural characteristics exhibit a range of biological activities, including anticancer, antimicrobial, and enzyme inhibition properties. The unique structure of this compound suggests potential interactions with various biomolecules.

Potential Biological Activities

• Anticancer Activity : Similar compounds have shown effectiveness in inhibiting cancer cell proliferation.
• Antimicrobial Properties : The presence of fluorinated groups may enhance the compound's ability to disrupt microbial membranes.
• Enzyme Inhibition : Structural analogs have been studied for their ability to inhibit specific enzymes involved in metabolic pathways.

The biological activity of this compound is likely mediated through:

• Protein Interactions : Binding to specific proteins or enzymes, altering their function.
• Nucleic Acid Interactions : Potential intercalation or binding to DNA/RNA structures, influencing gene expression.

Comparative Analysis with Related Compounds

To understand the biological implications further, a comparison with structurally similar compounds is insightful:

Compound Name	Structural Features	Biological Activity
9-Fluorenone	Ketone functional group	Anticancer activity
4-Methylphenol	Hydroxymethyl group	Antimicrobial properties
N-(9H-Fluoren-9-yl)methoxycarbonyl-L-alanine	Amino acid derivative	Protein synthesis inhibition
Pentafluorophenol	Fluorinated phenol	Reactivity in electrophilic substitutions

This table illustrates how variations in functional groups can lead to diverse biological activities while maintaining structural similarities.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to 2,3,4,5,6-pentafluorophenyl (2S)-3-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(triphenylmethyl)amino)propanoate :

• Anticancer Studies : Research has demonstrated that similar fluorenyl derivatives exhibit significant cytotoxicity against various cancer cell lines. For example, a study reported that fluorenone derivatives inhibited tumor growth in xenograft models.
• Antimicrobial Research : Compounds with fluorinated phenyl groups have been shown to possess enhanced antimicrobial activity due to their ability to penetrate lipid membranes effectively.
• Enzyme Inhibition Studies : Investigations into enzyme kinetics revealed that certain derivatives could act as competitive inhibitors for enzymes involved in amino acid metabolism.

Comparison with Similar Compounds

Comparison with Structural Analogs

Fluorinated Aromatic Side Chains

Fluorinated phenyl groups are common in medicinal chemistry due to their metabolic stability and enhanced binding affinity. Key analogs include:

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3,5,6-tetrafluorophenyl)propanoic acid

• Fluorine count : 4 (tetrafluoro) .
• Key difference : One fewer fluorine atom compared to the target compound, reducing electronegativity and steric bulk.
• Applications : Used in amyloid research and peptide modifications .

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,4,5-trifluorophenyl)propanoic acid

• Fluorine count : 3 (trifluoro) .
• Synthesis : Prepared via Fmoc protection of trifluorophenylalanine derivatives.
• Impact : Reduced lipophilicity compared to pentafluoro analogs, affecting membrane permeability .

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(difluoromethyl)phenyl)propanoic acid

• Substituent : Difluoromethyl group instead of pentafluorophenyl .
• Role : Introduces steric flexibility while retaining partial fluorination for metabolic stability .

Dual Protection Strategies

The target compound’s use of Fmoc and Trityl is rare but critical for orthogonal deprotection. Comparable examples include:

(2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-3-(triphenylmethylcarbamoyl)propanoic acid

• Protection: Fmoc on α-amino, Trityl on carbamoyl .
• Utility : Facilitates sequential deprotection in SPPS—Fmoc removed with piperidine, Trityl with mild acid .

N-Fmoc-(2S,3S)-3-Amino-2-hydroxy-3-o-tolyl-propionic acid

• Protection : Fmoc with a hydroxy group for additional functionalization .
• Limitation : Lacks the Trityl group, limiting orthogonal strategies .

Carbamoyl and Ester Modifications

The carbamoyl group in the target compound distinguishes it from ester-based analogs:

Methyl (2S)-2-[[3-(2,3,4,5,6-pentafluorophenoxy)phenyl]carbamoylamino]-3-phenylpropanoate

• Structure: Pentafluorophenoxy ester instead of carbamoyl .
• Reactivity : The ester acts as a leaving group in acylations, unlike the carbamoyl’s hydrogen-bonding role .

(S)-Allyl 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)propanoate

• Protection : Allyl ester and Fmoc .
• Application : Used in Weinreb resin-based SPPS for controlled chain elongation .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Fluorine Count	Protecting Groups	Molecular Weight*	Key Applications
Target Compound	5	Fmoc, Trityl	~750 (estimated)	Peptide synthesis, drug design
(S)-2-((Fmoc)amino)-3-(2,3,5,6-tetrafluorophenyl)propanoic acid	4	Fmoc	443.37	Amyloid research
(2S)-2-(Fmoc-amino)-3-(Trityl-carbamoyl)propanoic acid	0	Fmoc, Trityl	542.58	Orthogonal SPPS
Methyl (2S)-2-[[3-(pentafluorophenoxy)phenyl]carbamoylamino]-3-phenylpropanoate	5	Methyl ester	484.34	Acylation reactions

*Calculated based on molecular formulas.